molecular formula C11H13BrO B068090 7-(bromomethyl)-2,2-dimethyl-3H-1-benzofuran CAS No. 180004-53-9

7-(bromomethyl)-2,2-dimethyl-3H-1-benzofuran

Cat. No.: B068090
CAS No.: 180004-53-9
M. Wt: 241.12 g/mol
InChI Key: HSVUTWIVZANIHR-UHFFFAOYSA-N
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Description

7-(bromomethyl)-2,2-dimethyl-3H-1-benzofuran is a useful research compound. Its molecular formula is C11H13BrO and its molecular weight is 241.12 g/mol. The purity is usually 95%.
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Properties

CAS No.

180004-53-9

Molecular Formula

C11H13BrO

Molecular Weight

241.12 g/mol

IUPAC Name

7-(bromomethyl)-2,2-dimethyl-3H-1-benzofuran

InChI

InChI=1S/C11H13BrO/c1-11(2)6-8-4-3-5-9(7-12)10(8)13-11/h3-5H,6-7H2,1-2H3

InChI Key

HSVUTWIVZANIHR-UHFFFAOYSA-N

SMILES

CC1(CC2=C(O1)C(=CC=C2)CBr)C

Canonical SMILES

CC1(CC2=C(O1)C(=CC=C2)CBr)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

Under a nitrogen atmosphere, a mixture of 8.7 grams (0.1 mole) of lithium bromide in 100 mL of acetonitrile is stirred, and 13.5 grams (0.125 mole) of trimethylsilyl chloride is added. Upon completion of addition, a solution of 8.9 grams (0.05 mole) of 2,3-dihydro-2,2-dimethylbenzofuran-7-ylmethanol in 50 mL of acetonitrile is added. Upon completion of addition, the reaction mixture is warmed to reflux, where it is stirred for about 18 hours. After this time the reaction mixture is cooled to ambient temperature and then is taken up in 200 mL of diethyl ether. The mixture is then washed with 25 mL of water and then with 25 mL of an aqueous solution saturated with sodium chloride. The organic layer is then dried with magnesium sulfate and filtered. The filtrate is concentrated under reduced pressure to a residue, yielding 2,3-dihydro-2,2-dimethylbenzofuran-7-ylmethyl bromide.
Quantity
8.7 g
Type
reactant
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One
Quantity
13.5 g
Type
reactant
Reaction Step Two
Quantity
8.9 g
Type
reactant
Reaction Step Three
Quantity
50 mL
Type
solvent
Reaction Step Three
Quantity
200 mL
Type
solvent
Reaction Step Four

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